2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one

• Molecular Formula: C14H7ClN2O5
• Molecular Weight: 318.67 g/mol
• IUPAC Name: (4E)-2-(4-chloro-3-nitrophenyl)-4-(furan-2-ylmethylidene)-1,3-oxazol-5-one
• InChI: InChI=1S/C14H7ClN2O5/c15-10-4-3-8(6-12(10)17(19)20)13-16-11(14(18)22-13)7-9-2-1-5-21-9/h1-7H/b11-7+
• InChI Key: RKVLTVCHYJZUNE-YRNVUSSQSA-N
• Isomeric SMILES: C1=COC(=C1)/C=C/2\C(=O)OC(=N2)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• SMILES: C1=COC(=C1)C=C2C(=O)OC(=N2)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]

Description

2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one, also known as CNF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has shown potential in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a catalyst for organic reactions, and as an antibacterial agent. In addition, 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in cells. Studies have shown that 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one can inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been shown to induce the production of reactive oxygen species (ROS) in cells, which can lead to oxidative stress and apoptosis.
Biochemical and Physiological Effects:
2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been shown to have various biochemical and physiological effects, including the inhibition of bacterial growth, the induction of apoptosis in cancer cells, and the activation of the immune system. In addition, 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one in lab experiments is its high yield of synthesis, which makes it cost-effective and easy to obtain. In addition, 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has shown promising results in various scientific research applications. However, one limitation of using 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one is its potential toxicity, which requires careful handling and safety precautions.

Future Directions

There are many potential future directions for research on 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one, including its use as a fluorescent probe for the detection of metal ions, its potential as a catalyst for organic reactions, and its use in cancer therapy. In addition, further studies are needed to fully understand the mechanism of action of 2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one and its potential toxicity.

Synthesis Methods

2-{4-chloro-3-nitrophenyl}-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one can be synthesized through the reaction of 4-chloro-3-nitrophenyl hydrazine and furfural in the presence of acetic acid and glacial acetic acid. The reaction mixture is then refluxed for several hours, followed by the addition of sodium hydroxide solution to obtain the product in high yield.